7,8-dimethyl-4-(trifluoromethyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one

• IUPAC Name: 7,8-dimethyl-4-(trifluoromethyl)-1,3-dihydro-1,5-benzodiazepin-2-one
• InChI: InChI=1S/C12H11F3N2O/c1-6-3-8-9(4-7(6)2)17-11(18)5-10(16-8)12(13,14)15/h3-4H,5H2,1-2H3,(H,17,18)
• InChI Key: RFGHSTXLMDWLQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N=C(CC(=O)N2)C(F)(F)F
• Molecular Formula: C12H11F3N2O
• Molecular Weight: 256.22 g/mol

Description

7,8-dimethyl-4-(trifluoromethyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one, also known as DMCM, is a benzodiazepine derivative that has been widely used in scientific research for its ability to selectively bind to the GABA-A receptor. This receptor is an important target for the treatment of anxiety disorders, epilepsy, and other neurological conditions.

Mechanism of Action

7,8-dimethyl-4-(trifluoromethyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one selectively binds to the GABA-A receptor and enhances the activity of the receptor. This results in an increase in the inhibitory neurotransmitter GABA, which leads to a decrease in neuronal excitability. This mechanism of action is similar to other benzodiazepine derivatives, such as diazepam and lorazepam.
Biochemical and Physiological Effects:
7,8-dimethyl-4-(trifluoromethyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one has been shown to have a number of biochemical and physiological effects, including sedation, anxiolysis, anticonvulsant activity, and muscle relaxation. These effects are mediated by the GABA-A receptor and are dose-dependent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 7,8-dimethyl-4-(trifluoromethyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one in lab experiments is its high selectivity for the GABA-A receptor. This allows researchers to study the receptor in isolation and to investigate its specific role in different neurological conditions. However, one limitation of using 7,8-dimethyl-4-(trifluoromethyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one is its relatively short half-life, which can make it difficult to maintain a consistent level of the compound in the body.

Future Directions

There are several future directions for research involving 7,8-dimethyl-4-(trifluoromethyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one. One area of interest is the development of new benzodiazepine derivatives with improved pharmacological properties, such as longer half-lives and greater selectivity for the GABA-A receptor. Another area of interest is the investigation of the role of the GABA-A receptor in different neurological conditions, such as Alzheimer's disease and Parkinson's disease. Finally, there is a need for further research into the biochemical and physiological effects of 7,8-dimethyl-4-(trifluoromethyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one, particularly in relation to its potential as a treatment for anxiety disorders and epilepsy.

Synthesis Methods

7,8-dimethyl-4-(trifluoromethyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one can be synthesized through a multi-step process that involves the reaction of 2-amino-5-chlorobenzophenone with acetic anhydride, followed by the addition of methyl magnesium bromide and trifluoroacetic acid. The resulting product is then purified using column chromatography to obtain pure 7,8-dimethyl-4-(trifluoromethyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one.

Scientific Research Applications

7,8-dimethyl-4-(trifluoromethyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one has been extensively used in scientific research to study the GABA-A receptor and its role in the central nervous system. It has been shown to be a useful tool for investigating the molecular mechanisms of anxiety disorders, epilepsy, and other neurological conditions. 7,8-dimethyl-4-(trifluoromethyl)-1,3-dihydro-2H-1,5-benzodiazepin-2-one has also been used as a model compound for the development of new benzodiazepine derivatives with improved pharmacological properties.